
In-Depth Technical Analysis of the Sodium-22
Decay Scheme

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1232525 Get Quote

This technical guide provides a comprehensive analysis of the radioactive decay of Sodium-22
(²²Na), tailored for researchers, scientists, and professionals in drug development. This

document details the decay scheme, presents quantitative data in structured tables, outlines

experimental methodologies for its characterization, and includes visualizations of the decay

process and experimental setups.

The Sodium-22 Decay Scheme
Sodium-22 is a radioactive isotope of sodium with a half-life of approximately 2.602 years.[1] It

decays into the stable nuclide Neon-22 (²²Ne) primarily through two competing modes: positron

emission (β⁺ decay) and electron capture (EC).[2] The total decay energy (Q-value) for the

transition to the ground state of Neon-22 is 2.842 MeV.[3]

The decay of Sodium-22 predominantly proceeds to an excited state of Neon-22 at 1.275 MeV.

[4] This excited state then de-excites to the ground state of Neon-22 by emitting a gamma-ray

photon. A much smaller fraction of Sodium-22 decays directly to the ground state of Neon-22.

The positron emitted during β⁺ decay rapidly loses its kinetic energy through interactions with

the surrounding material and subsequently annihilates with an electron. This annihilation

process typically results in the emission of two 511 keV gamma-ray photons, which are emitted

in opposite directions to conserve momentum.[5][6]
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The key quantitative parameters of the Sodium-22 decay scheme are summarized in the

following tables for clarity and comparative analysis.

Table 1: General Properties of Sodium-22

Property Value

Half-life 2.602 years[1]

Daughter Nuclide Neon-22 (²²Ne)

Q-value (to ground state) 2.842 MeV[3]

Spin and Parity 3+[3]

Table 2: Decay Modes and Branching Ratios

Decay Mode Branching Ratio (%) Daughter State

Positron Emission (β⁺) 90.30 (9)
1.275 MeV excited state of

²²Ne[4]

Electron Capture (EC) 9.64 (9)
1.275 MeV excited state of

²²Ne[4]

Positron Emission (β⁺) 0.055 (14) Ground state of ²²Ne[4]

Table 3: Emitted Radiations and Their Properties
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Radiation Type Energy (keV) Intensity per 100 Decays

Gamma Ray (γ) 1274.5 99.94[7]

Annihilation Radiation (γ) 511.0 179.8[1][7]

Positron (β⁺) (E_max) 545.6 89.836[7]

Positron (β⁺) (E_avg) 215.5 -[7]

Positron (β⁺) (E_max) 1820.2 0.056[7]

Positron (β⁺) (E_avg) 835.0 -[7]

Auger Electrons (K-shell) 0.75 - 0.81 9.19[7]

X-rays (K) 0.85 0.142[7]

Experimental Methodologies
The characterization of the Sodium-22 decay scheme involves several key experimental

techniques.

Gamma-Ray Spectroscopy
Objective: To identify and quantify the energies and intensities of the gamma rays emitted

during the decay of Sodium-22.

Methodology:

Detector Setup: A high-purity germanium (HPGe) or a sodium iodide (NaI(Tl)) scintillation

detector is used. The detector is typically shielded with lead to reduce background radiation.

Calibration: The detector is calibrated for energy and efficiency using standard radioactive

sources with well-known gamma-ray energies and intensities (e.g., ¹³⁷Cs, ⁶⁰Co).

Data Acquisition: A Sodium-22 source is placed at a known distance from the detector. The

output signals from the detector are processed by a multichannel analyzer (MCA) to

generate a gamma-ray spectrum.
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Data Analysis: The resulting spectrum is analyzed to identify the photopeaks corresponding

to the 1274.5 keV gamma-ray from the de-excitation of Neon-22 and the 511 keV gamma-

ray from positron-electron annihilation. The net area under each photopeak is determined

and corrected for the detector efficiency at that energy to calculate the relative intensities of

the gamma rays.

4πβ-γ Coincidence Counting
Objective: To determine the absolute activity of a Sodium-22 source and to measure the

branching ratios of the decay modes.

Methodology:

Detector System: The setup consists of a 4π proportional counter for detecting the emitted

positrons (β⁺ particles) and a NaI(Tl) or HPGe detector for detecting the coincident gamma

rays.

Coincidence Logic: The electronic setup is designed to record events where a signal is

detected in the beta detector simultaneously (within a very short time window) with a signal

in the gamma detector.

Data Acquisition: The counts in the beta channel (Nβ), the gamma channel (Nγ), and the

coincidence channel (Nc) are recorded.

Data Analysis: The activity (A) of the source can be calculated using the formula A = (Nβ *

Nγ) / Nc. By selecting the gamma-ray energy (1275 keV), the branching ratio for the decay to

the excited state can be determined. The ratio of electron capture to positron emission can

be measured by comparing the number of 1.28 MeV gamma rays to the number of 511 keV

annihilation gamma rays.

Positron Annihilation Lifetime Spectroscopy (PALS)
Objective: To study the electron environment in a material by measuring the lifetime of

positrons emitted from a Sodium-22 source. Sodium-22 is a common positron source for this

technique.[8]

Methodology:
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Source-Sample Sandwich: A Sodium-22 source is typically sealed between two identical

pieces of the material under investigation.

Detector Setup: Two fast scintillation detectors (e.g., BaF₂ or plastic scintillators) are used.

One detector is optimized to detect the 1.275 MeV "birth" gamma-ray, which is emitted

almost simultaneously with the positron. The other detector is optimized to detect one of the

511 keV "death" gamma-rays from the positron-electron annihilation.

Timing Electronics: A time-to-amplitude converter (TAC) is used to measure the time

difference between the detection of the birth and death gamma rays. The output of the TAC

is then sent to a multichannel analyzer to build a lifetime spectrum.

Data Analysis: The resulting lifetime spectrum is a histogram of the number of annihilation

events versus time. This spectrum can be deconvoluted into several lifetime components,

each corresponding to a different annihilation mechanism within the material, providing

information about defects, free volume, and porosity.

Visualizations
The following diagrams illustrate the Sodium-22 decay scheme and a typical experimental

workflow for its analysis.
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Caption: Decay scheme of Sodium-22, illustrating the primary decay paths and subsequent

gamma emission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1232525?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9959458/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9959458/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9959458/
https://www.researchgate.net/publication/230929120_Electron_Capture_in_the_Decay_of_Sodium_22
https://shotpeener.com/library/pdf/2012010.pdf
https://ftg.demokritos.gr/research/facilities/pals
https://ftg.demokritos.gr/research/facilities/pals
http://www.lnhb.fr/home/presentation-en/coincidence-counting/
https://www.ucolick.org/~kirsten/undergradlabs/lab3.pdf
https://pubs.acs.org/doi/10.1021/acs.macromol.1c01258
https://www.chemlin.org/isotope/sodium-22
https://www.benchchem.com/product/b1232525#detailed-analysis-of-the-sodium-22-decay-scheme
https://www.benchchem.com/product/b1232525#detailed-analysis-of-the-sodium-22-decay-scheme
https://www.benchchem.com/product/b1232525#detailed-analysis-of-the-sodium-22-decay-scheme
https://www.benchchem.com/product/b1232525#detailed-analysis-of-the-sodium-22-decay-scheme
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1232525?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

